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Compound of Interest

Compound Name: 2,6-Dimethyl-4-pyranone

Cat. No.: B087240

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physicochemical properties of
2,6-Dimethyl-4-pyranone (CAS RN: 1004-36-0), a heterocyclic compound with applications as
a chemical and organic intermediate, particularly in the agrochemical, pharmaceutical, and
dyestuff fields.[1] It is also utilized as a fragrance ingredient.[1][2][3][4]

Core Physicochemical Data

The melting and boiling points of 2,6-Dimethyl-4-pyranone are critical parameters for its
application in synthesis and formulation. The experimentally determined values are
summarized below.

Property Value Conditions
Melting Point 132-137 °C Not specified
Boiling Point 248-251 °C 760 mmHg

Note: The reported values represent a range from multiple sources.[1][2][3][4][5][6][7][8][9][10]
[11][12]

Experimental Protocols
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Detailed experimental protocols for the determination of the melting and boiling points of 2,6-
Dimethyl-4-pyranone are not explicitly detailed in the reviewed literature. However, standard
methods such as capillary melting point determination (e.g., using a Thiele tube or a digital
melting point apparatus) and distillation under atmospheric pressure are the conventional
techniques for obtaining such data for a crystalline solid.

Logical Relationship of Physicochemical Properties

The following diagram illustrates the relationship between the physical state of 2,6-Dimethyl-4-

pyranone and temperature.
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Caption: State transitions of 2,6-Dimethyl-4-pyranone with temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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